Cas no 52328-97-9 (Tetramethylcurcumin)
Tetramethylcurcumin is a synthetic derivative of curcumin, characterized by the methylation of all four hydroxyl groups on the curcuminoid structure. This modification enhances its stability, bioavailability, and metabolic resistance compared to native curcumin. The compound exhibits potent antioxidant, anti-inflammatory, and potential anticancer properties, making it a subject of interest in pharmacological and biomedical research. Its improved lipophilicity facilitates better cellular uptake, while its reduced susceptibility to rapid degradation extends its biological half-life. Tetramethylcurcumin is widely utilized in preclinical studies to investigate therapeutic mechanisms and efficacy, particularly in oxidative stress-related disorders and chronic inflammation models. Its synthetic nature ensures consistent purity and reproducibility for research applications.
Tetramethylcurcumin structure
Product Name:Tetramethylcurcumin
CAS No:52328-97-9
MF:C25H28O6
MW:424.486227989197
CID:1123918
PubChem ID:329799781
Update Time:2025-10-20
Tetramethylcurcumin Chemical and Physical Properties
Names and Identifiers
-
- Tetramethylcurcumin
- (1E,6E)-1,7-bis(3,4-dimethoxyphenyl)-4,4-dimethylhepta-1,6-diene-3,5-dione
- (E,E)-1,7-Bis(3,4-dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-3,5-dione
- FLLL31
- (1E,6E)-1,7-Bis(3,4-dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-3,5-dione
- FLLL 31
- HY-N2521
- CHEMBL2172011
- GLXC-04507
- MFCD19443859
- 52328-97-9
- AKOS037515199
- CCA32897
- CS-0022792
- BS-44761
- DA-58444
- SCHEMBL10054233
- DTXSID70467449
- FLLL31, >=98% (HPLC)
-
- MDL： MFCD19443859
- Inchi： 1S/C25H28O6/c1-25(2,23(26)13-9-17-7-11-19(28-3)21(15-17)30-5)24(27)14-10-18-8-12-20(29-4)22(16-18)31-6/h7-16H,1-6H3/b13-9+,14-10+
- InChI Key： VMMZAMVBGQWOHT-UTLPMFLDSA-N
- SMILES： O=C(/C=C/C1C=CC(=C(C=1)OC)OC)C(C(/C=C/C1C=CC(=C(C=1)OC)OC)=O)(C)C
Computed Properties
- Exact Mass: 424.18900
- Monoisotopic Mass: 424.18858861 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 424.5
- XLogP3: 4.8
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.1E-3 g/L) (25 ºC),
- PSA: 71.06000
- LogP: 4.61200
Tetramethylcurcumin Security Information
- Signal Word：Warning
- Hazard Statement： H413
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：2-8°C
Tetramethylcurcumin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8726-100 mg |
FLLL31 |
52328-97-9 | >98% | 100mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC8726-250 mg |
FLLL31 |
52328-97-9 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
| DC Chemicals | DC8726-1 g |
FLLL31 |
52328-97-9 | >98% | 1g |
$2200.0 | 2022-02-28 | |
| MedChemExpress | HY-N2521-5mg |
Tetramethylcurcumin |
52328-97-9 | 99.91% | 5mg |
￥875 | 2025-04-16 | |
| MedChemExpress | HY-N2521-10mg |
Tetramethylcurcumin |
52328-97-9 | 99.91% | 10mg |
￥1400 | 2025-04-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43160-20mg |
(1E,6E)-1,7-bis(3,4-dimethoxyphenyl)-4,4-dimethylhepta-1,6-diene-3,5-dione |
52328-97-9 | ,HPLC≥98% | 20mg |
¥1428.0 | 2023-09-06 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3388-20mg |
Tetramethylcurcumin |
52328-97-9 | 98% | 20mg |
$196 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3388-10mg |
Tetramethylcurcumin |
52328-97-9 | 98% | 10mg |
$115 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2269-1 mg |
Tetramethylcurcumin |
52328-97-9 | 99.94% | 1mg |
￥987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2269-5 mg |
Tetramethylcurcumin |
52328-97-9 | 99.94% | 5mg |
￥2115.00 | 2022-04-26 |
Tetramethylcurcumin Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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